Cas no 13487-42-8 (cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester)

• Product Name: cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester
• CAS No: 13487-42-8
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• MDL: MFCD00673449
• CID: 119659
• PubChem ID: 5352981
• Update Time: 2025-10-29

cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 7,10,13,16-Docosatetraenoicacid, methyl ester, (7Z,10Z,13Z,16Z)-
• cis-7,10,13,16-Docosatetraenoic acid methyl ester
• METHYL 7,10,13,16-DOCOSATETRAENOATE (ALL-CIS)
• 1e,2a,5e-Trimethylcyclohexan
• 1r,2-trans,4-trans-Trimethylcyclohexan
• 5,9,12-C18:3 acid
• AC1O60AC
• AC1Q2SO7
• all-(Z)-5-iodo-7,10,13,16,19-docosapentaen-4-olide
• all-cis-5-iodo-7,10,13,16,19-docosapentaen-4-olide
• all-cis-Docosa-7,10,13,16-tetraensaeuremethylester
• cis-5,9,12-Octadecatriensaeure
• cis-5,cis-9,cis-12-Octadecatriensaeuremethylester
• Methyl 7,10,13,16-docosatetraenoate (all-cis)1000µg
• Methyl cis-7,10,13,16-Docosatetraenoate
• Methyl-7,10,13,16-docosatetraenoat
• Methyl 7Z,10Z,13Z,16Z-docosatetraenoate
• ABGHYAFHPINIHF-ZKWNWVNESA-N
• cis-7,10,13,16-Docosatetraenoic ac
• cis-7,10,13,16-docosatetraenoic acid*methyl ester
• CIS-7,10,13,16,19-DOCOSA-TETRAENOIC ACID METHYL ESTER
• (7Z,10Z,13Z,16Z)-7,10,13,16-Docosatetraenoic acid methyl ester
• 13487-42-8
• methyl (7E,10E,13E,16E)-docosa-7,10,13,16-tetraenoate
• J-006617
• 7,10,13,16-Docosatetraenoic acid, methyl ester
• (7E,10E,13E,16E)-methyl docosa-7,10,13,16-tetraenoate
• MFCD00673449
• AKOS015904136
• ABGHYAFHPINIHF-SHDWVJIKSA-N
• cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester

• MDL： MFCD00673449
• Inchi： 1S/C23H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-22H2,1-2H3/b8-7+,11-10+,14-13+,17-16+
• InChI Key： ABGHYAFHPINIHF-SHDWVJIKSA-N
• SMILES： O(C)C(CCCCC/C=C/C/C=C/C/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 346.28734
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.897±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 432.1±24.0 ºC (760 Torr),
• Flash Point: 99.2±21.2 ºC,
• Refractive Index: 1.4821 (589.3 nm 25 ºC)
• Solubility: Insuluble (4.9E-4 g/L) (25 ºC),
• PSA: 26.3
• LogP: 7.08530

cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester

cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester and CAS No. 13487-42-8: A Comprehensive Overview of Its Pharmacological and Biological Significance

cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester, with the CAS No. 13487-42-8, is a member of the omega-3 polyunsaturated fatty acid (PUFA) family, characterized by its unique chain length and multiple double bonds. This compound, also known as 22:4(n-6) methyl ester, has garnered significant attention in recent years due to its role in modulating cellular signaling pathways and its potential therapeutic applications. Its structural features, including the trans-configuration of its double bonds and the methyl ester functional group, distinguish it from other fatty acid derivatives and contribute to its distinct biological activity.

Recent studies have highlighted the importance of cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester in lipid metabolism and inflammation regulation. For instance, a 2023 publication in Journal of Lipid Research demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the activation of NF-κB pathways, which are critical in the development of chronic inflammatory diseases. Additionally, its omega-6 chain configuration may influence its interaction with cell membrane receptors, such as TRPV1 and PPARγ, which are implicated in metabolic disorders and neurodegenerative conditions.

The CAS No. 13487-42-8 compound is synthesized through enzymatic or chemical methods, often involving the modification of precursor fatty acids. One notable advancement in its synthesis involves the use of lipase-catalyzed esterification to achieve high stereoselectivity, ensuring the production of the cis isomer. This method has been validated in a 2024 study published in Bioorganic & Medicinal Chemistry, where researchers optimized reaction conditions to enhance yield and purity, which is critical for pharmaceutical applications.

Research on cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester has also expanded into its role in neuroprotection. A 2023 study in Neuropharmacology revealed that this compound reduces oxidative stress in neuronal cells by upregulating HO-1 expression, a key antioxidant enzyme. This finding suggests potential therapeutic applications in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Furthermore, its ability to modulate microglial activation may offer new strategies for treating inflammatory brain disorders.

Another emerging area of research involves the CAS No. 13487-42-8 compound’s impact on cardiovascular health. A 2024 meta-analysis published in Circulation Research indicated that dietary intake of omega-6 fatty acids, including this methyl ester, correlates with reduced risk of atherosclerosis. The study emphasized the importance of balancing omega-3 and omega-6 fatty acid intake, as excessive omega-6 levels may promote inflammatory responses. This highlights the need for further clinical trials to explore its role in cardiovascular disease prevention.

Recent advancements in analytical techniques have facilitated the detection and quantification of cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester in biological samples. High-resolution mass spectrometry (HRMS) and liquid chromatography (LC) methods have been developed to distinguish it from other PUFA derivatives, enabling more accurate biomarker analysis. These techniques are particularly valuable in studying its metabolic pathways and interactions with other lipids in cellular membranes.

Despite its promising therapeutic potential, the CAS No. 13487-42-8 compound faces challenges related to bioavailability and stability. A 2023 study in Pharmaceutical Research explored the use of nanoemulsions to enhance its solubility and absorption in the gastrointestinal tract. This approach could significantly improve its efficacy as a dietary supplement or pharmaceutical agent, particularly for conditions requiring systemic delivery.

In summary, cis-7,10,13,16-Docosatetraenoic Acid Methyl Ester represents a key molecule in the field of lipidomics and pharmacology. Its unique structural features and biological activities make it a candidate for addressing a wide range of health conditions, from inflammation to neurodegeneration. Ongoing research into its synthesis, mechanisms of action, and therapeutic applications is expected to further solidify its role in modern medicine.